Cas no 2138291-03-7 (6-Bromo-2-chloro-5,7-dimethylquinoline-3-carbaldehyde)

• Product Name: 6-Bromo-2-chloro-5,7-dimethylquinoline-3-carbaldehyde
• CAS No: 2138291-03-7
• MF: C₁₂H₉BrClNO
• MW: 298.562961339951
• CID: 6592623
• PubChem ID: 165778240
• Update Time: 2025-05-20

6-Bromo-2-chloro-5,7-dimethylquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138291-03-7
• EN300-703691
• 6-bromo-2-chloro-5,7-dimethylquinoline-3-carbaldehyde
• 6-Bromo-2-chloro-5,7-dimethylquinoline-3-carbaldehyde

• Inchi： 1S/C12H9BrClNO/c1-6-3-10-9(7(2)11(6)13)4-8(5-16)12(14)15-10/h3-5H,1-2H3
• InChI Key： BXPQWZPLJSLSKD-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC2C(=CC(C=O)=C(N=2)Cl)C=1C

Computed Properties

• Exact Mass: 296.95560g/mol
• Monoisotopic Mass: 296.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30Ų

Additional information on 6-Bromo-2-chloro-5,7-dimethylquinoline-3-carbaldehyde

Recent Advances in the Study of 6-Bromo-2-chloro-5,7-dimethylquinoline-3-carbaldehyde (CAS: 2138291-03-7)

6-Bromo-2-chloro-5,7-dimethylquinoline-3-carbaldehyde (CAS: 2138291-03-7) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate in the preparation of more complex pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 6-Bromo-2-chloro-5,7-dimethylquinoline-3-carbaldehyde, highlighting its utility in the construction of quinoline-based scaffolds. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also emphasized the compound's stability under various conditions, making it a reliable intermediate for further chemical modifications.

In another recent investigation, the biological activity of 6-Bromo-2-chloro-5,7-dimethylquinoline-3-carbaldehyde was evaluated against a panel of cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated moderate cytotoxic activity, suggesting its potential as a lead compound for the development of novel anticancer agents. The study also identified specific structural features of the molecule that could be optimized to enhance its potency and selectivity.

Further research has explored the compound's mechanism of action. A 2024 study in Chemical Biology & Drug Design utilized computational modeling and molecular docking techniques to investigate the interactions between 6-Bromo-2-chloro-5,7-dimethylquinoline-3-carbaldehyde and various biological targets. The findings revealed that the compound exhibits a strong affinity for certain kinases and proteases, implicating its potential role in modulating signaling pathways involved in disease progression.

The versatility of 6-Bromo-2-chloro-5,7-dimethylquinoline-3-carbaldehyde is also evident in its applications in materials science. A recent report in ACS Applied Materials & Interfaces described its use as a building block for the synthesis of luminescent materials with potential applications in optoelectronic devices. The study highlighted the compound's ability to form stable complexes with metal ions, leading to materials with tunable optical properties.

In conclusion, 6-Bromo-2-chloro-5,7-dimethylquinoline-3-carbaldehyde (CAS: 2138291-03-7) represents a promising compound with diverse applications in medicinal chemistry, chemical biology, and materials science. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its mechanisms of action and optimize its properties for specific applications. The compound's unique structural features and reactivity make it a valuable tool for researchers in these fields.